Cas no 2376325-28-7 (2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine)

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine structure
2376325-28-7 structure
Product Name:2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine
CAS No:2376325-28-7
MF:C9H10F3NO
MW:205.17701292038
CID:6625214
Update Time:2024-01-19

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine
    • Inchi： 1S/C9H10F3NO/c1-14-5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
    • InChI Key： QMOUTRINKBQONL-UHFFFAOYSA-N
    • SMILES： C1(N)=C(C(F)(F)F)C=CC=C1COC

Experimental Properties

  • Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 222.9±35.0 °C(Predicted)
  • pka: 0.93±0.14(Predicted)

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Production Method

Production Method 1

88301-96-6 88301-96-6
2376325-28-7 2376325-28-7
88301-98-8 88301-98-8
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Methanol ,  Water ;  1 h, 0 °C; 4 h, 0 °C
2.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ;  50 min, 50 °C
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ;  30 min, rt; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9, rt
Reference
Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents
Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795

Production Method 2

88301-74-0 88301-74-0
2376325-28-7 2376325-28-7
88301-98-8 88301-98-8
Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ;  30 min, rt; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9, rt
Reference
Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents
Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795

Production Method 3

88301-75-1 88301-75-1
2376325-28-7 2376325-28-7
88301-98-8 88301-98-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ;  50 min, 50 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ;  30 min, rt; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9, rt
Reference
Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents
Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Raw materials

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Preparation Products

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Related Literature

2376325-28-7 (2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine) Related Products

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